Cas no 95350-05-3 (N-(1-phenylethyl)-β-alanine)

• Product Name: N-(1-phenylethyl)-β-alanine
• CAS No: 95350-05-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00509401
• CID: 799395
• PubChem ID: 2826777
• Update Time: 2025-06-26

N-(1-phenylethyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

• 3-((1-Phenylethyl)amino)propanoic acid
• 3-(1-PHENYLETHYLAMINO)PROPANOIC ACID
• 3-[(1-PHENYLETHYL)AMINO]PROPANOIC ACID
• b-Alanine, N-(1-phenylethyl)-
• N-(1-phenylethyl)-beta-alanine
• CS-0275240
• MFCD00509401
• 3-((1-Phenylethyl)amino)propanoicacid
• Oprea1_484324
• FT-0692043
• Cambridge id 5100461
• EN300-87044
• BS-36514
• 95350-05-3
• AKOS008960096
• DTXSID10385113
• SCHEMBL2749557
• HMS1577A05
• N-(1-phenylethyl)-β-alanine

• MDL： MFCD00509401
• Inchi： 1S/C11H15NO2/c1-9(12-8-7-11(13)14)10-5-3-2-4-6-10/h2-6,9,12H,7-8H2,1H3,(H,13,14)
• InChI Key： QYOGWZCNJDREPR-UHFFFAOYSA-N
• SMILES： OC(CCNC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 332.5°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.535
• PSA: 49.33000
• LogP: 2.20280
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(1-phenylethyl)-β-alanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-phenylethyl)-β-alanine

N-(1-phenylethyl)-β-alanine: An Overview of Its Properties, Applications, and Recent Research

N-(1-phenylethyl)-β-alanine (CAS No. 95350-05-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This β-amino acid derivative is characterized by its unique structure, which combines a phenylalanine-like side chain with a β-alanine backbone. The compound's distinct properties make it an important molecule for various applications, including drug development, biochemical studies, and material science.

The chemical structure of N-(1-phenylethyl)-β-alanine consists of a β-alanine core with an N-substituted 1-phenylethyl group. This configuration imparts specific physical and chemical properties that distinguish it from other amino acids. For instance, the presence of the phenyl group enhances the hydrophobicity of the molecule, making it suitable for interactions with lipid bilayers and other hydrophobic environments. Additionally, the β-amino acid backbone provides increased conformational flexibility compared to α-amino acids, which can be advantageous in designing peptides and proteins with specific structural requirements.

Recent research has highlighted the potential of N-(1-phenylethyl)-β-alanine in various biological and pharmaceutical contexts. One notable area of study is its use as a building block for the synthesis of peptidomimetics and peptidic drugs. Peptidomimetics are molecules designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The unique properties of N-(1-phenylethyl)-β-alanine make it an attractive candidate for these applications.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(1-phenylethyl)-β-alanine-based peptidomimetics exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The study found that these compounds effectively inhibited the enzyme's activity without causing significant cytotoxicity to normal cells. This finding underscores the potential of N-(1-phenylethyl)-β-alanine as a lead compound for developing novel anticancer agents.

Beyond its applications in drug development, N-(1-phenylethyl)-β-alanine has also been explored for its role in biochemical studies. Its unique structure allows it to serve as a valuable tool for investigating protein-protein interactions and enzymatic mechanisms. For example, researchers have used N-(1-phenylethyl)-β-alanine to study the binding affinity and specificity of certain enzymes, providing insights into their catalytic mechanisms and potential targets for therapeutic intervention.

In addition to its biological applications, N-(1-phenylethyl)-β-alanine has shown promise in material science. The compound's ability to self-assemble into well-defined nanostructures makes it a suitable candidate for developing functional materials with tailored properties. For instance, self-assembled monolayers (SAMs) formed by N-(1-phenylethyl)-β-alanine have been used to create surfaces with controlled wettability and adhesion properties, which have applications in microfluidics and biosensors.

The synthesis of N-(1-phenylethyl)-β-alanine typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include nucleophilic substitution reactions and peptide coupling techniques. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales. These improvements have facilitated its widespread use in various research settings.

In conclusion, N-(1-phenylethyl)-β-alanine (CAS No. 95350-05-3) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure endows it with properties that make it valuable for drug development, biochemical studies, and material science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative solutions for various challenges.